Cas no 881674-25-5 (1H-Pyrrole-3-carboxylic acid, 5-butyl-, ethyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 5-butyl-, ethyl ester
• CAS No: 881674-25-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 1917366
• PubChem ID: 66924704
• Update Time: 2025-04-21

1H-Pyrrole-3-carboxylic acid, 5-butyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 5-butyl-, ethyl ester
• SZSYDYYUZLPFJB-UHFFFAOYSA-N
• DB-220660
• 881674-25-5
• SCHEMBL1156268
• Ethyl 5-butyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C11H17NO2/c1-3-5-6-10-7-9(8-12-10)11(13)14-4-2/h7-8,12H,3-6H2,1-2H3
• InChI Key： SZSYDYYUZLPFJB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC(=C1)CCCC)=O

Computed Properties

• Exact Mass: 195.125928785Da
• Monoisotopic Mass: 195.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives